Ethyl Methanesulfonate

• CAS No.: 62-50-0
• Product Name: Ethyl Methanesulfonate
• Molecular Formula: C3H8O3S
• Molecular Weight: 124.16 g/mol
• IUPAC Name: ethyl methanesulfonate
• Standard InChI: InChI=1S/C3H8O3S/c1-3-6-7(2,4)5/h3H2,1-2H3
• Standard InChIKey: PLUBXMRUUVWRLT-UHFFFAOYSA-N
• SMILES: CCOS(=O)(=O)C
• Canonical SMILES: CCOS(=O)(=O)C
• Appearance: Liquid
• Boiling Point: 415 to 416 °F at 761 mm Hg (NTP, 1992); 213.5 °C; 213-213.5 °C at 761 mm Hg
• Colorform: Colorless liquid
• Density: 1.1452 at 72 °F (NTP, 1992); Specific gravity: 1.1452 at 22 °C/4 °C
• Flash Point: 212 °F (NTP, 1992)
• Physical Description: Ethyl methanesulfonate is a clear colorless liquid. Denser than water. (NTP, 1992)
• Description: Ethyl Methanesulfonate is a sulfonoxyalkane with carcinogenic and teratogenic properties. Ethyl methanesulfonate ethylates DNA, thereby damaging DNA and leading to genetic mutations, single-stranded breaks in DNA, and chromosomal aberrations. Ethyl methanesulfonate may be used experimentally in biomedical research. (NCI04); Ethyl methanesulfonate is a clear colorless liquid. Denser than water. (NTP, 1992); Ethyl methanesulfonate is a methanesulfonate ester resulting from the formal condensation of methanesulfonic acid with ethanol. It has a role as an alkylating agent, an antineoplastic agent, a carcinogenic agent, a genotoxin, a mutagen and a teratogenic agent.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: 50 to 100 mg/mL at 81° F (NTP, 1992)
• Synonyms: Ethyl Mesilate; Ethyl Mesylate; Ethyl Methanesulfonate; Ethylmesilate; Ethylmesylate; Ethylmethane Sulfonate; Mesilate, Ethyl; Mesylate, Ethyl; Methanesulfonate, Ethyl; Sulfonate, Ethylmethane
• Vapor Pressure: 0.21 mmHg; 0.206 mm Hg at 25 °C
• PubChem Compound: 6113
• Last Modified: Nov 11 2021